Cas no 1021078-95-4 (2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one)
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-d][1,2,4]triazin-4(5H)-one, 2-(4-fluorophenyl)-5-[2-oxo-2-(1-pyrrolidinyl)ethyl]-
- 2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
-
- Inchi: 1S/C17H16FN5O2/c18-13-5-3-12(4-6-13)14-9-15-17(25)22(19-11-23(15)20-14)10-16(24)21-7-1-2-8-21/h3-6,9,11H,1-2,7-8,10H2
- InChI Key: KBQVCVAJVVNHOK-UHFFFAOYSA-N
- SMILES: N1(CC(=O)N2CCCC2)C(=O)C2=CC(C3=CC=C(F)C=C3)=NN2C=N1
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2985-0132-2μmol |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F2985-0132-5μmol |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2985-0132-10μmol |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2985-0132-20μmol |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F2985-0132-1mg |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F2985-0132-2mg |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F2985-0132-3mg |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2985-0132-4mg |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F2985-0132-5mg |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2985-0132-10mg |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one |
1021078-95-4 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
2-(4-Fluorophenyl)-5-[2-Oxo-2-(Pyrrolidin-1-Yl)Ethyl]-4H,5H-Pyrazolo[1,5-d][1,2,4]Triazin-4-One
The compound CAS No. 1021078-95-4, also known as 2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolo[1,5-d][1,2,4]triazinones, which are known for their diverse biological activities. The molecule's structure incorporates a pyrrolidine ring, a fluorophenyl group, and a triazinone core, making it a unique candidate for various pharmacological applications.
Recent studies have highlighted the importance of pyrazolo[1,5-d][1,2,4]triazinones in drug discovery. These compounds are being extensively investigated for their potential as antitumor agents, anti-inflammatory drugs, and antimicrobial agents. The presence of the fluorophenyl group in this compound enhances its lipophilicity, which is crucial for improving bioavailability and targeting specific biological pathways. Additionally, the pyrrolidine ring contributes to the molecule's stability and ability to interact with biological targets through hydrogen bonding.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Ullmann coupling, Stille coupling, and Michael addition to construct the complex structure of this molecule. The use of these methods ensures high yields and excellent purity, which are essential for subsequent biological evaluations.
One of the most promising aspects of this compound is its ability to modulate key enzymes involved in disease pathways. For instance, studies have shown that it can inhibit the activity of cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs), which are implicated in cancer progression and inflammation. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics targeting these enzymes.
In terms of pharmacokinetics, this compound exhibits favorable properties such as moderate solubility in aqueous solutions and good permeability across biological membranes. These characteristics are critical for ensuring effective delivery to target tissues. Preclinical studies have demonstrated that the compound has low toxicity in animal models, making it a safe candidate for further development.
The structural versatility of this compound also allows for further modifications to enhance its therapeutic potential. Researchers are currently exploring the effects of substituting different groups at various positions on the molecule to optimize its activity and selectivity. For example, replacing the fluorophenyl group with other aromatic moieties could lead to improved binding affinities with specific receptors.
In conclusion, CAS No. 1021078-95-4 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. With ongoing research focusing on its optimization and application in drug development, this compound holds great potential for addressing unmet medical needs in various therapeutic areas.
1021078-95-4 (2-(4-fluorophenyl)-5-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)